Cas no 1526667-79-7 (6-Bromo-2-(propan-2-yl)indolizine)
6-Bromo-2-(propan-2-yl)indolizine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-(propan-2-yl)indolizine
- EN300-1154583
- 1526667-79-7
-
- Inchi: 1S/C11H12BrN/c1-8(2)9-5-11-4-3-10(12)7-13(11)6-9/h3-8H,1-2H3
- InChI Key: ACAFABTXNHKGEB-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(=CN2C=1)C(C)C
Computed Properties
- Exact Mass: 237.01531g/mol
- Monoisotopic Mass: 237.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 4.4Ų
6-Bromo-2-(propan-2-yl)indolizine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154583-1.0g |
6-bromo-2-(propan-2-yl)indolizine |
1526667-79-7 | 1g |
$0.0 | 2023-06-09 |
6-Bromo-2-(propan-2-yl)indolizine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 6-Bromo-2-(propan-2-yl)indolizine
Introduction to 6-Bromo-2-(propan-2-yl)indolizine (CAS No. 1526667-79-7)
6-Bromo-2-(propan-2-yl)indolizine, identified by its Chemical Abstracts Service (CAS) number 1526667-79-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indolizine class, a structural motif known for its broad spectrum of biological activities. The presence of a bromine substituent at the 6-position and an isopropyl group at the 2-position enhances its utility as a key intermediate in synthetic chemistry and drug development.
The indolizine scaffold is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which makes it a versatile platform for medicinal chemistry. Its structural features allow for modifications that can modulate interactions with biological targets, making it particularly valuable in the design of novel therapeutic agents. The bromo substituent, in particular, provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecules.
The isopropyl group at the 2-position of the indolizine ring contributes to the steric and electronic properties of the molecule, influencing its reactivity and binding affinity. This compound has been explored in various synthetic pathways, where it serves as a precursor for more elaborate structures. Its role in constructing pharmacophores has been particularly noted in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.
Recent advancements in drug discovery have highlighted the importance of 6-Bromo-2-(propan-2-yl)indolizine due to its potential applications in addressing unmet medical needs. Researchers have leveraged its structural framework to develop molecules with enhanced selectivity and reduced toxicity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, demonstrating promising results in preclinical studies.
The synthesis of 6-Bromo-2-(propan-2-yl)indolizine typically involves multi-step organic transformations, starting from commercially available precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution reactions, while the isopropyl group can be incorporated via nucleophilic substitution or alkylation reactions. These synthetic strategies have been optimized to ensure high yields and purity, making the compound accessible for further derivatization.
In addition to its pharmaceutical relevance, 6-Bromo-2-(propan-2-yl)indolizine has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel materials with specific electronic properties. Furthermore, its derivatives have been explored as potential intermediates in the synthesis of agrochemicals that exhibit improved efficacy against pests and pathogens.
The growing interest in 6-Bromo-2-(propan-2-yl)indolizine is reflected in the increasing number of patents and scientific publications reporting its use in various applications. Researchers continue to explore new synthetic methodologies and functionalization strategies to expand its chemical space and therapeutic potential. Collaborative efforts between academia and industry are driving innovation in this field, leading to the development of next-generation compounds based on this versatile scaffold.
The future prospects for 6-Bromo-2-(propan-2-yl)indolizine are promising, with ongoing studies focusing on optimizing its synthesis and exploring new applications. As our understanding of biological systems advances, so does the demand for sophisticated molecular tools like this compound. Its role as a key intermediate will undoubtedly continue to play a crucial role in shaping the future of pharmaceuticals and chemical research.
1526667-79-7 (6-Bromo-2-(propan-2-yl)indolizine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)